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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623

An In-depth Technical Guide to 3-Methyloxetane-3-carbaldehyde
CAS Number: 99419-31-5[1][2]

This guide provides a comprehensive overview of 3-Methyloxetane-3-carbaldehyde, a
valuable building block for researchers, scientists, and professionals in drug development. The
document covers its chemical and physical properties, safety information, and synthesis, with a
focus on its emerging role in the field of targeted protein degradation.

Chemical and Physical Properties

3-Methyloxetane-3-carbaldehyde is a colorless or light yellow liquid.[3] A summary of its key
gquantitative properties is presented in the table below.
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Property

Value

Source

Molecular Formula

C5H802

[1]2]

Molecular Weight 100.117 g/mol [1]
Boiling Point 63 °C at 30 Torr

Density (predicted) 1.150 + 0.06 g/cm?3

XLogP3 -0.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor 5

Count

Rotatable Bond Count 1

Exact Mass

100.052429494

Complexity

84.1

Safety Information

It is crucial to handle 3-Methyloxetane-3-carbaldehyde with appropriate safety precautions in

a well-ventilated area.[3] The compound is classified as harmful if swallowed and is toxic to

aquatic life with long-lasting effects.[2]

GHS Hazard Statements:

e H302: Harmful if swallowed.[2]

e H411: Toxic to aquatic life with long lasting effects.[2]

GHS Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2]

e P273: Avoid release to the environment.[2]
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

P330: Rinse mouth.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Synthesis of 3-Methyloxetane-3-carbaldehyde

The primary method for synthesizing 3-Methyloxetane-3-carbaldehyde is through the
oxidation of the corresponding primary alcohol, 3-(hydroxymethyl)-3-methyloxetane. The Dess-
Martin periodinane (DMP) oxidation is a commonly employed method for this transformation
due to its mild reaction conditions and high selectivity for the oxidation of primary alcohols to
aldehydes.[4][5][6]

Experimental Protocol: Dess-Martin Oxidation of 3-
(hydroxymethyl)-3-methyloxetane

This protocol is a general guideline for the Dess-Martin oxidation and should be adapted and
optimized for the specific substrate and scale.

Materials:

3-(hydroxymethyl)-3-methyloxetane

e Dess-Martin periodinane (DMP)

e Anhydrous dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3)

e Sodium thiosulfate (Na2S203)

e Magnesium sulfate (MgSOa4) or Sodium sulfate (Naz2SOa)

o Diatomaceous earth (e.g., Celite®)
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Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-(hydroxymethyl)-3-methyloxetane in anhydrous dichloromethane.

« Addition of DMP: To the stirred solution, add Dess-Martin periodinane in one portion at room
temperature. The reaction is typically exothermic, and a slight temperature increase may be
observed.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC) until the starting material is consumed. The reaction is
usually complete within 1-3 hours.

e Quenching and Work-up:

o Upon completion, dilute the reaction mixture with diethyl ether.

o Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a
saturated aqueous solution of sodium thiosulfate.

o Stir the biphasic mixture vigorously until the solid byproducts are dissolved.

o Separate the organic layer.

o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The
crude product can be purified by column chromatography on silica gel to afford pure 3-
Methyloxetane-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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